Cas no 88132-11-0 (Benzamide, N,N-diethyl-2-methoxy-6-methyl-3-(1-methylethyl)-)

Benzamide, N,N-diethyl-2-methoxy-6-methyl-3-(1-methylethyl)- structure
88132-11-0 structure
Product name:Benzamide, N,N-diethyl-2-methoxy-6-methyl-3-(1-methylethyl)-
CAS No:88132-11-0
MF:C16H25NO2
MW:263.375204801559
CID:643947
PubChem ID:71410633

Benzamide, N,N-diethyl-2-methoxy-6-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N,N-diethyl-2-methoxy-6-methyl-3-(1-methylethyl)-
    • N,N-diethyl-2-methoxy-6-methyl-3-propan-2-ylbenzamide
    • 88132-11-0
    • N,N-Diethyl-2-methoxy-6-methyl-3-(propan-2-yl)benzamide
    • DTXSID50830298
    • Inchi: InChI=1S/C16H25NO2/c1-7-17(8-2)16(18)14-12(5)9-10-13(11(3)4)15(14)19-6/h9-11H,7-8H2,1-6H3
    • InChI Key: WXXAKMPLQWGQQL-UHFFFAOYSA-N
    • SMILES: CCN(CC)C(=O)C1=C(C=CC(=C1OC)C(C)C)C

Computed Properties

  • Exact Mass: 263.188529040g/mol
  • Monoisotopic Mass: 263.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų
  • XLogP3: 3.6

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